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Compound of Interest

Compound Name: Hexachloroacetone

Cat. No.: B130050 Get Quote

Hexachloroacetone Technical Support Center
Welcome to the technical support center for hexachloroacetone. This resource is designed for

researchers, scientists, and drug development professionals to provide clear, actionable

guidance on the decomposition pathways of hexachloroacetone and the best practices for its

prevention.

Frequently Asked Questions (FAQs)
Q1: What is hexachloroacetone and what are its common applications?

Hexachloroacetone, with the chemical formula (Cl₃C)₂CO, is a colorless to yellowish liquid

with a pungent odor.[1] It is a fully chlorinated ketone used as a reactive intermediate in organic

synthesis. Key applications include its use as a chlorinating and trichloroacetylating agent, a

precursor for deuterated chloroform (CDCl₃) and hexafluoroacetone, and as a building block for

pharmaceuticals and agrochemicals.[2][3][4]

Q2: What are the primary signs of hexachloroacetone decomposition?

Visual and olfactory changes are the first indicators of decomposition. While fresh

hexachloroacetone is a clear, colorless to pale yellow liquid, decomposition can lead to a

more pronounced yellow or brown coloration.[1] You may also notice an increasingly sharp or

irritating odor due to the formation of acidic gases like hydrogen chloride or the highly toxic gas

phosgene.[5][6]
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Q3: What are the main pathways through which hexachloroacetone decomposes?

Hexachloroacetone can decompose via several pathways:

Thermal Decomposition: When heated, especially close to its boiling point (204 °C), it can

break down to produce hazardous gases, including carbon monoxide (CO), carbon dioxide

(CO₂), chlorine (Cl₂), hydrogen chloride (HCl), and phosgene (COCl₂).[5][6]

Hydrolysis: The compound is slightly soluble in water.[7][8] The presence of moisture can

lead to hydrolysis, which is markedly accelerated in some solvents. The reaction proceeds

through the formation of a gem-diol hydrate, which can then break down into trichloroacetic

acid and a trichloromethanide anion.

Chemical Incompatibility: Reactions with incompatible materials are a major cause of

decomposition. Strong bases, strong oxidizing agents, and certain metals can initiate

vigorous or violent reactions.[5]

Q4: How should I store hexachloroacetone to ensure its stability?

To maintain stability and prevent decomposition, proper storage is critical. Wacker Chemie AG

suggests a shelf life of at least 12 months when stored correctly.[2] If storage extends beyond

this period, the material's properties should be re-verified for quality assurance before use.[2]

The recommended storage conditions are:

Container: Store in a tightly closed, original container.[2]

Environment: Keep in a cool, dry, and well-ventilated area.[2]

Avoidances: Store away from heat, sparks, open flames, and direct sunlight.[5] It is crucial to

store it separately from incompatible substances.[5]

Q5: Are there any known stabilizers for hexachloroacetone?

The available literature does not specify any common stabilizers added to commercial grades

of hexachloroacetone. Its stability is primarily managed by maintaining strict storage and

handling conditions, particularly the exclusion of moisture and incompatible materials.
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Troubleshooting Guide
This guide addresses specific issues you may encounter during your experiments involving

hexachloroacetone.
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Problem / Observation Potential Cause Recommended Action

Reagent has developed a

strong yellow/brown color.

Decomposition: Exposure to

heat, light, or contaminants.

1. Do not use the reagent if

discoloration is significant. 2.

Verify the purity using the GC-

MS protocol outlined below. 3.

If impurities are minor,

consider purification by

distillation under reduced

pressure. Caution: Distilling

potentially decomposed

material can be hazardous;

perform a thorough risk

assessment. 4. If

decomposition is confirmed,

dispose of the material

according to hazardous waste

regulations.

An unexpectedly vigorous or

exothermic reaction occurs.

Chemical Incompatibility:

Reaction with an incompatible

substance such as a strong

base, oxidizing agent, or

metal.[5] Ketones can react

exothermically with many acids

and bases.[6]

1. Follow all laboratory safety

procedures for uncontrolled

reactions. 2. Review your

experimental setup and

reagents to identify any known

incompatibilities (see Table 2).

3. Ensure all glassware is

scrupulously dry, as moisture

can also contribute to

reactivity.

Poor yield or unexpected side

products in a synthesis.

Reagent Degradation: The

hexachloroacetone may have

partially decomposed,

reducing its effective

concentration and introducing

reactive impurities.

1. Test the purity of your

hexachloroacetone stock using

the GC-MS protocol. 2. If purity

is compromised, use a fresh,

unopened bottle or purify the

existing stock. 3. Review your

reaction conditions to ensure

they are not promoting
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decomposition (e.g., excessive

heat).

Pressure buildup in a sealed

reaction vessel or storage

container.

Gas Evolution: Decomposition

is occurring, liberating gaseous

products like CO, CO₂, HCl, or

H₂ (in the presence of certain

reagents).[5][6]

1. CAUTION: Handle with

extreme care. Do not heat the

container. 2. In a well-

ventilated fume hood, carefully

vent the container using

appropriate personal protective

equipment (PPE). 3. The

material is likely undergoing

decomposition and should be

disposed of following

institutional safety guidelines.

Data Presentation
Table 1: Physical and Chemical Properties of
Hexachloroacetone

Property Value Source(s)

CAS Number 116-16-5 [7][9]

Molecular Formula C₃Cl₆O [7][9]

Molecular Weight 264.75 g/mol [7][9]

Appearance Colorless to yellowish liquid [1][2]

Density ~1.743 g/cm³ at 25 °C [7]

Melting Point -2 °C [7]

Boiling Point 204 °C at 760 mmHg [7]

Solubility Slightly soluble in water [7][8]

Table 2: Incompatible Materials and Hazardous
Decomposition Products
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Class of Substance Specific Examples
Potential Hazard /
Products

Source(s)

Strong Bases
Sodium hydroxide,

potassium t-butoxide

Violent reaction,

liberation of heat and

flammable gases.

[5][6]

Strong Oxidizing

Agents
Nitric acid, peroxides

Violent reaction, risk

of fire or explosion.
[5][6]

Acids
Concentrated nitric

acid, perchloric acid
Reacts violently. [6]

Metals
Alkali metals (e.g.,

sodium)

Reaction can produce

flammable hydrogen

gas and heat.

[5][6]

Heat / High

Temperature

Conditions near

boiling point

Thermal

decomposition to CO,

CO₂, Cl₂, HCl,

phosgene.

[5]

Water / Moisture Humidity, wet solvents

Hydrolysis to

trichloroacetic acid

and other products.

Note: Quantitative kinetic data for the decomposition rate of hexachloroacetone under various

conditions (e.g., temperature, pH) is not readily available in the surveyed literature. Stability is

best ensured by adhering to the storage and handling guidelines.

Experimental Protocols
Protocol: Analysis of Hexachloroacetone Purity and
Decomposition Products by GC-MS
This protocol provides a general method for the qualitative and semi-quantitative analysis of

hexachloroacetone to assess its purity and identify potential degradation products.
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1. Objective: To separate, identify, and quantify hexachloroacetone and potential impurities or

decomposition products in a sample.

2. Materials and Equipment:

Gas Chromatograph with Mass Spectrometric detector (GC-MS).

Capillary Column: A non-polar or medium-polarity column is recommended (e.g., DB-5ms,

HP-5, or similar).

High-purity helium carrier gas.

Sample Vials: 2 mL amber glass vials with PTFE-lined septa.

Solvent: High-purity, dry solvent compatible with your analysis (e.g., hexane,

dichloromethane).

Microsyringe for sample injection.

Hexachloroacetone sample and reference standard.

3. Sample Preparation:

Work in a well-ventilated fume hood. Wear appropriate PPE.

Prepare a stock solution of the hexachloroacetone sample by diluting it in the chosen

solvent. A typical concentration is ~1000 µg/mL.

Create a series of dilutions from the stock solution if quantitative analysis is required.

Prepare a "blank" sample containing only the solvent to ensure no contamination.

Prepare a standard solution using a certified reference material of hexachloroacetone for

peak identification and quantification.

4. GC-MS Instrument Parameters (Example):

Inlet: Split/Splitless injector.
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Inlet Temperature: 250 °C.

Injection Volume: 1 µL.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.2 mL/min).

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase at 10 °C/min to 280 °C.

Final hold: Hold at 280 °C for 5 minutes. (Note: This program should be optimized for your

specific instrument and column.)

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: 40-400 m/z.

5. Data Analysis:

Peak Identification: Identify the hexachloroacetone peak by comparing its retention time

and mass spectrum to the certified reference standard. The NIST Mass Spectral Library can

be used to tentatively identify other peaks.[9]

Common Impurities/Products: Look for mass spectra corresponding to potential byproducts

from synthesis (e.g., pentachloroacetone) or decomposition products (e.g., trichloroacetic

acid derivatives, chlorinated hydrocarbons).

Purity Assessment: Calculate the purity by determining the area percentage of the

hexachloroacetone peak relative to the total area of all detected peaks in the

chromatogram.
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Decomposition Pathways

Fig. 1: Key Decomposition Pathways for Hexachloroacetone
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Caption: Key decomposition pathways for hexachloroacetone.

Troubleshooting Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b130050?utm_src=pdf-body-img
https://www.benchchem.com/product/b130050?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fig. 2: Workflow for Investigating Suspected Decomposition
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Step 2: Check for Incompatibilities
- Contact with bases, metals?

- Moisture ingress?
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Step 4: Assess Results
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Caption: Logical workflow for troubleshooting suspected decomposition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b130050?utm_src=pdf-body-img
https://www.benchchem.com/product/b130050?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130050?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. apicule.com [apicule.com]

2. wacker.com [wacker.com]

3. How to Prepare Hexachloroacetone via the Catalytic Liquid-phase Chlorination Reaction
of Acetone | Aure Chemical [aurechem.com]

4. cionpharma.com [cionpharma.com]

5. Hexachloroacetone (Ref: GC 1106) [sitem.herts.ac.uk]

6. Hexachloroacetone | 116-16-5 [chemicalbook.com]

7. Hexachloroacetone - Wikipedia [en.wikipedia.org]

8. HEXACHLOROACETONE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

9. Hexachloroacetone [webbook.nist.gov]

To cite this document: BenchChem. [Hexachloroacetone decomposition pathways and
prevention]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130050#hexachloroacetone-decomposition-
pathways-and-prevention]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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